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Compound Name: 3-Nitropyrazole

Cat. No.: B1207149 Get Quote

An In-depth Technical Guide to the Chemistry and Applications of 3-Nitropyrazole

For researchers, scientists, and drug development professionals, 3-nitropyrazole and its

derivatives represent a versatile class of heterocyclic compounds with a broad spectrum of

applications. The introduction of a nitro group onto the pyrazole ring significantly influences its

electronic properties and reactivity, making it a valuable scaffold in various fields, from

energetic materials to pharmaceuticals.[1][2][3] This technical guide provides a comprehensive

overview of the synthesis, chemical properties, and key applications of 3-nitropyrazole, with a

focus on quantitative data and detailed experimental protocols.

Synthesis of 3-Nitropyrazole and Its Derivatives
The synthesis of 3-nitropyrazole can be achieved through several routes, with the thermal

rearrangement of N-nitropyrazole being a common and effective method.[1][4] Direct nitration

of pyrazole is also possible but can lead to a mixture of isomers.

A typical synthesis involves the N-nitration of pyrazole using a nitric acid/acetic anhydride

system, followed by thermal rearrangement to yield 3-nitropyrazole. The overall yield for this

two-step process can be as high as 79.3%.

// Nodes pyrazole [label="Pyrazole", fillcolor="#F1F3F4", fontcolor="#202124"]; n_nitropyrazole

[label="N-Nitropyrazole\n(Intermediate)", fillcolor="#F1F3F4", fontcolor="#202124"];

three_nitropyrazole [label="3-Nitropyrazole", fillcolor="#FBBC05", fontcolor="#202124"];
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// Edges pyrazole -> n_nitropyrazole [label="Nitration\n(HNO3/Ac2O)", color="#4285F4",

fontcolor="#202124"]; n_nitropyrazole -> three_nitropyrazole [label="Thermal

Rearrangement\n(e.g., in Anisole at 145°C)", color="#34A853", fontcolor="#202124"]; } caption:

"Synthesis of 3-Nitropyrazole via N-Nitropyrazole Rearrangement."

Further functionalization of the 3-nitropyrazole core allows for the synthesis of a wide array of

derivatives with tailored properties. For instance, 3,5-diamino-4-nitropyrazole is a key precursor

for developing insensitive energetic compounds. Its synthesis and subsequent derivatization

are of significant interest in materials science.

// Nodes start [label="3,5-diamino-4-nitropyrazole", fillcolor="#F1F3F4", fontcolor="#202124"];

tetrazole [label="Introduction of a\nTetrazole Ring", fillcolor="#EA4335", fontcolor="#FFFFFF"];

guanyl [label="Introduction of a\nGuanyl Group", fillcolor="#4285F4", fontcolor="#FFFFFF"];

ring_expansion [label="Ring Expansion", fillcolor="#34A853", fontcolor="#FFFFFF"];

energetic_compounds [label="Insensitive Energetic\nCompounds", fillcolor="#FBBC05",

fontcolor="#202124"];

// Edges start -> tetrazole [label="Reaction with\nCyanogen Azide", color="#5F6368",

fontcolor="#202124"]; start -> guanyl [label="Treatment with\nCyanamide", color="#5F6368",

fontcolor="#202124"]; start -> ring_expansion [label="Reaction with\nDicyanamide",

color="#5F6368", fontcolor="#202124"]; tetrazole -> energetic_compounds [color="#5F6368"];

guanyl -> energetic_compounds [color="#5F6368"]; ring_expansion -> energetic_compounds

[color="#5F6368"]; } caption: "Functionalization Pathways for 3,5-diamino-4-nitropyrazole."

Experimental Protocols
Synthesis of N-Nitropyrazole:

A mixture of acetic acid and acetic anhydride is prepared.

Pyrazole, dissolved in acetic acid, is added to the mixture.

The resulting solution is cooled, and a mixture of nitric acid and acetic anhydride is added

dropwise while maintaining a low temperature.

After the addition is complete, the reaction is stirred for a specified time.
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The mixture is then poured into ice water, and the precipitated N-nitropyrazole is filtered,

washed, and dried.

The yield for this step is reported to be around 85.5%.

Thermal Rearrangement to 3-Nitropyrazole:

N-nitropyrazole is dissolved in a high-boiling solvent such as anisole.

The solution is heated to approximately 145°C for several hours.

After cooling, the product, 3-nitropyrazole, crystallizes out of the solution.

The crystals are collected by filtration, washed with a suitable solvent, and dried.

This rearrangement step can achieve a yield of up to 92.8%.

Chemical Properties and Reactions
The pyrazole ring is aromatic, and the presence of the nitro group deactivates the ring towards

electrophilic substitution while activating it for nucleophilic substitution. The N-H proton is acidic

and can be removed by a base to form the corresponding anion, which can then be used in

further reactions, such as the synthesis of metal salts.

3-Nitropyrazoles can participate in [3+2] cycloaddition reactions, which are a powerful tool for

the synthesis of five-membered heterocyclic systems. These reactions are crucial for building

complex molecular architectures for various applications.

Applications of 3-Nitropyrazole Derivatives
The applications of 3-nitropyrazole derivatives are diverse, ranging from high-energy materials

to biologically active compounds.

Energetic Materials
The high nitrogen content and positive heat of formation of many nitropyrazole derivatives

make them suitable for use as explosives, propellants, and pyrotechnics. Research in this area
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focuses on synthesizing compounds that offer a balance between high performance and low

sensitivity to stimuli such as impact and friction.

Compound
Density
(g/cm³)

Detonation
Velocity (km/s)

Detonation
Pressure
(GPa)

Reference(s)

4-Nitropyrazole 1.52 6.68 18.81

3,5-

Dinitropyrazole
1.80 7.76 25.57

Dihydrazinium

3,5-

bis(dinitromethyl)

-4-nitro-1H-

pyrazole

1.88 8.931 35.9

Pharmaceuticals and Agrochemicals
The 3-nitropyrazole scaffold is a key building block in medicinal and agrochemical chemistry.

Derivatives have shown a range of biological activities, including antimicrobial, parasiticidal,

and herbicidal properties. For example, certain 1,4-disubstituted-3-nitropyrazoles have been

patented for their effectiveness in controlling bacterial diseases in animals. The pyrazole

nucleus is present in several clinically used nonsteroidal anti-inflammatory drugs (NSAIDs).

// Nodes synthesis [label="Synthesis of\n3-Nitropyrazole Derivatives", fillcolor="#F1F3F4",

fontcolor="#202124"]; screening [label="Biological Screening", fillcolor="#FBBC05",

fontcolor="#202124"]; antimicrobial [label="Antimicrobial Assays\n(e.g., MIC)",

fillcolor="#FFFFFF", fontcolor="#202124"]; herbicidal [label="Herbicidal Assays",

fillcolor="#FFFFFF", fontcolor="#202124"]; cytotoxicity [label="Cytotoxicity Assays\n(e.g.,

MTT)", fillcolor="#FFFFFF", fontcolor="#202124"]; sar [label="Structure-Activity\nRelationship

(SAR) Studies", fillcolor="#4285F4", fontcolor="#FFFFFF"]; lead_optimization [label="Lead

Optimization", fillcolor="#34A853", fontcolor="#FFFFFF"]; drug_candidate [label="Potential

Drug/Agrochemical\nCandidate", fillcolor="#EA4335", fontcolor="#FFFFFF"];
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// Edges synthesis -> screening [color="#5F6368"]; screening -> antimicrobial

[color="#5F6368"]; screening -> herbicidal [color="#5F6368"]; screening -> cytotoxicity

[color="#5F6368"]; antimicrobial -> sar [color="#5F6368"]; herbicidal -> sar [color="#5F6368"];

cytotoxicity -> sar [color="#5F6368"]; sar -> lead_optimization [color="#5F6368"];

lead_optimization -> drug_candidate [color="#5F6368"]; } caption: "General Workflow for the

Development of Bioactive 3-Nitropyrazoles."

Corrosion Inhibitors
Certain pyrazole derivatives have been investigated as corrosion inhibitors for metals in acidic

media. Their effectiveness is attributed to their ability to adsorb onto the metal surface, forming

a protective layer. The presence of heteroatoms (nitrogen) and π-electrons in the aromatic ring

facilitates this adsorption.

Safety and Handling
3-Nitropyrazole is classified as harmful if swallowed and can cause serious eye damage.

Appropriate personal protective equipment, including safety goggles and gloves, should be

worn when handling this compound. Due to its potential energetic nature, it should be handled

with care and protected from heat and shock.

Conclusion
3-Nitropyrazole is a compound of significant interest with a rich chemistry and a wide array of

applications. Its utility as a precursor for high-performance energetic materials is well-

established. Furthermore, its role as a versatile scaffold in the development of new

pharmaceuticals and agrochemicals continues to be an active area of research. The ability to

functionalize the pyrazole ring allows for the fine-tuning of its properties to meet the demands

of various applications, ensuring that 3-nitropyrazole and its derivatives will remain an

important focus for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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